Cas no 5339-24-2 (Benzeneethanamine, 4-nitro-N,N-dipropyl-)

Benzeneethanamine, 4-nitro-N,N-dipropyl- structure
5339-24-2 structure
Product Name:Benzeneethanamine, 4-nitro-N,N-dipropyl-
CAS No:5339-24-2
MF:C14H22N2O2
MW:250.336683750153
CID:387422
PubChem ID:220584
Update Time:2025-04-19

Benzeneethanamine, 4-nitro-N,N-dipropyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine, 4-nitro-N,N-dipropyl-
    • N-[2-(4-nitrophenyl)ethyl]-N-propylpropan-1-amine
    • (4-Nitro-phenaethyl)-dipropyl-amin
    • (4-nitro-phenethyl)-dipropyl-amine
    • 4-< 2-(N,N-di-n-propylamino)ethyl> -nitrobenzene
    • AC1Q1ZBB
    • AG-J-55387
    • AR-1K3629
    • CTK1H5192
    • NSC3491
    • NSC-3491
    • 5339-24-2
    • DTXSID70277681
    • AKOS017240398
    • Inchi: 1S/C14H22N2O2/c1-3-10-15(11-4-2)12-9-13-5-7-14(8-6-13)16(17)18/h5-8H,3-4,9-12H2,1-2H3
    • InChI Key: XKHPCBLMTZYALS-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)CCN(CCC)CCC)=O

Computed Properties

  • Exact Mass: 250.16826
  • Monoisotopic Mass: 250.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 49.1Ų

Experimental Properties

  • PSA: 46.38
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.